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Compound of Interest

Compound Name: Pentaerythritol tetraacetate

Cat. No.: B147384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentaerythritol tetraacetate (PETA) is a tetraester of pentaerythritol and acetic acid. It finds

applications in various fields, including as a plasticizer, in coatings, and as an intermediate in

chemical synthesis. In the pharmaceutical industry, esters of pentaerythritol are utilized as

excipients and in drug delivery systems. A thorough characterization of PETA is crucial to

ensure its identity, purity, and stability, which are critical parameters for its application in

research and drug development.

This document provides detailed application notes and experimental protocols for the analytical

characterization of pentaerythritol tetraacetate using a suite of modern analytical techniques.

These methods are essential for quality control, stability studies, and formulation development.

Analytical Techniques for PETA Characterization
A multi-technique approach is recommended for the comprehensive characterization of

pentaerythritol tetraacetate. The following techniques provide orthogonal information

regarding the molecular structure, purity, and thermal properties of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the

molecular structure of PETA by analyzing the chemical environment of its protons (¹H NMR)
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and carbon atoms (¹³C NMR).

Mass Spectrometry (MS): Determines the molecular weight of PETA and can be used to

elucidate its fragmentation pattern, confirming the molecular structure. Gas

Chromatography-Mass Spectrometry (GC-MS) is particularly useful for separating and

identifying volatile impurities.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the functional groups present in

the PETA molecule, such as the characteristic ester carbonyl (C=O) and C-O stretching

vibrations.

High-Performance Liquid Chromatography (HPLC): A powerful technique for the separation,

quantification, and purity assessment of PETA. It can be used to detect and quantify

impurities.

Thermal Analysis (Differential Scanning Calorimetry - DSC and Thermogravimetric Analysis -

TGA): DSC is used to determine the melting point and other thermal transitions, while TGA

provides information on the thermal stability and decomposition profile of PETA.

Data Presentation
The following table summarizes the key quantitative data that can be obtained from the

analytical characterization of pentaerythritol tetraacetate.
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Analytical Technique Parameter Typical Value

¹H NMR (CDCl₃, 400 MHz) Chemical Shift (δ)
~4.1 ppm (s, 8H, -CH₂-), ~2.0

ppm (s, 12H, -CH₃)

¹³C NMR (CDCl₃, 100 MHz) Chemical Shift (δ)

~170 ppm (C=O), ~62 ppm (-

CH₂-), ~42 ppm (quaternary

C), ~21 ppm (-CH₃)

Mass Spectrometry (EI) Molecular Ion (m/z)
[M]+ at 304.12 (calculated for

C₁₃H₂₀O₈)

FTIR (KBr Pellet) Wavenumber (cm⁻¹)
~1740 cm⁻¹ (C=O stretch),

~1230 cm⁻¹ (C-O stretch)

HPLC (RP-HPLC) Retention Time (Rt) Method dependent

DSC Melting Point (Tₘ) ~81-84 °C

TGA Onset of Decomposition >200 °C (in inert atmosphere)

Experimental Protocols
Detailed methodologies for the key analytical techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the molecular structure of pentaerythritol tetraacetate.

Protocol:

Sample Preparation:

Accurately weigh 10-20 mg of the PETA sample.

Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) in a clean,

dry vial.

Transfer the solution to a 5 mm NMR tube.

Instrument Parameters (400 MHz Spectrometer):
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¹H NMR:

Pulse Program: Standard single pulse

Number of Scans: 16

Relaxation Delay: 1.0 s

Spectral Width: 16 ppm

¹³C NMR:

Pulse Program: Proton-decoupled single pulse

Number of Scans: 1024

Relaxation Delay: 2.0 s

Spectral Width: 240 ppm

Data Analysis:

Process the acquired Free Induction Decay (FID) with an appropriate window function

(e.g., exponential multiplication) and Fourier transform.

Phase and baseline correct the resulting spectrum.

Integrate the peaks in the ¹H NMR spectrum and assign the chemical shifts in both ¹H and

¹³C spectra to the corresponding nuclei in the PETA structure.

Gas Chromatography-Mass Spectrometry (GC-MS)
Objective: To confirm the molecular weight and identify volatile impurities in pentaerythritol
tetraacetate.

Protocol:

Sample Preparation:
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Prepare a 1 mg/mL solution of PETA in a suitable solvent such as dichloromethane or

ethyl acetate.

Instrument Parameters:

Gas Chromatograph:

Injection Volume: 1 µL

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate of 1 mL/min

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 min

Ramp: 10 °C/min to 280 °C

Hold: 5 min at 280 °C

Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl methyl polysiloxane (or

equivalent)

Mass Spectrometer (Electron Ionization - EI):

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Electron Energy: 70 eV

Mass Range: 40-400 amu

Data Analysis:

Identify the peak corresponding to PETA in the total ion chromatogram (TIC).
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Analyze the mass spectrum of the PETA peak to confirm the molecular ion and

characteristic fragment ions.

Analyze the mass spectra of any other peaks to identify potential impurities.

Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To identify the key functional groups in the pentaerythritol tetraacetate molecule.

Protocol:

Sample Preparation (KBr Pellet Method):

Place a small amount (~1-2 mg) of the PETA sample in an agate mortar.

Add approximately 100-200 mg of dry potassium bromide (KBr) powder.

Gently grind the mixture to a fine powder.

Transfer the powder to a pellet press and apply pressure to form a transparent or

translucent pellet.

Instrument Parameters:

Spectral Range: 4000 - 400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 16

Data Analysis:

Acquire the FTIR spectrum of the KBr pellet.

Identify the characteristic absorption bands, paying close attention to the ester C=O

stretch and C-O stretch regions.

High-Performance Liquid Chromatography (HPLC)
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Objective: To determine the purity of pentaerythritol tetraacetate and quantify any impurities.

Protocol (General Reverse-Phase Method):

Sample Preparation:

Prepare a stock solution of PETA at a concentration of 1 mg/mL in acetonitrile.

Prepare working standards and sample solutions by diluting the stock solution with the

mobile phase.

Instrument Parameters:

HPLC System:

Column: C18, 4.6 x 150 mm, 5 µm particle size

Mobile Phase: Acetonitrile:Water (e.g., 60:40 v/v). The exact ratio may need to be

optimized.

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Injection Volume: 10 µL

Detector: UV at 210 nm or Evaporative Light Scattering Detector (ELSD)

Data Analysis:

Run a blank (mobile phase), standards, and the sample solution.

Determine the retention time of the PETA peak from the standard injection.

Calculate the purity of the sample by determining the area percentage of the main peak

relative to the total area of all peaks in the chromatogram.

Thermal Analysis (DSC/TGA)
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Objective: To determine the melting point and thermal stability of pentaerythritol tetraacetate.

Protocol:

Sample Preparation:

Accurately weigh 5-10 mg of the PETA sample into an aluminum TGA or DSC pan.

Instrument Parameters:

DSC:

Temperature Program: Heat the sample from 25 °C to 120 °C at a heating rate of 10

°C/min.

Purge Gas: Nitrogen at a flow rate of 50 mL/min.

TGA:

Temperature Program: Heat the sample from 25 °C to 500 °C at a heating rate of 10

°C/min.

Purge Gas: Nitrogen at a flow rate of 50 mL/min.

Data Analysis:

DSC: Determine the onset and peak temperature of the melting endotherm from the DSC

thermogram.

TGA: Determine the onset temperature of decomposition from the TGA curve, often

defined as the temperature at which 5% weight loss occurs.
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Molecular Structure of Pentaerythritol Tetraacetate
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Caption: Molecular structure of pentaerythritol tetraacetate.
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Analytical Workflow for PETA Characterization

PETA Sample

Sample Preparation
(Dissolution, Pelletizing, etc.)

NMR Spectroscopy
(¹H, ¹³C) GC-MS Analysis FTIR Spectroscopy HPLC Analysis Thermal Analysis

(DSC, TGA)

Data Analysis and Interpretation

Characterization Report

Click to download full resolution via product page

Caption: General workflow for the analytical characterization of PETA.

To cite this document: BenchChem. [Application Notes and Protocols for the Analytical
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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